Cas no 70661-80-2 (2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione)

• Product Name: 2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
• CAS No: 70661-80-2
• MF: C₆H₅N₃O₃S
• MW: 199.187199354172
• MDL: MFCD01690024
• CID: 568581
• PubChem ID: 3054009
• Update Time: 2025-04-19

2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[2,3-e]-1,2,4-thiadiazin-3(4H)-one,1,1-dioxide
• 1,1-dioxo-4H-pyrido[2,3-e][1,2,4]thiadiazin-3-one
• 2H-​Pyrido(2,​3-​e)​-​1,​2,​4-​thiadiazin-​3(4H)​-​one, 1,​1-​dioxide
• 2H-Pyrido(2,3-e)-1,2,4-thiadiazin-3(4H)-one, 1,1-dioxide
• 2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazine-1,1,3-trione
• 2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazine-1,1,3-trione
• DTXSID60220949
• SCHEMBL20593190
• 70661-80-2
• 2H-Pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• 3-Oxopyrido(2,3-e)-1,2,4-thiadiazine 1,1-dioxide
• AKOS006276498
• EN300-8091538
• Z1198157758
• BRN 1076954

• MDL： MFCD01690024
• Inchi： 1S/C6H5N3O3S/c10-6-8-5-4(2-1-3-7-5)13(11,12)9-6/h1-3H,(H2,7,8,9,10)
• InChI Key： REIOLZVTBJXGNA-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=NC=2NC(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 199.00525
• Monoisotopic Mass: 199.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.6
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.598
• Refractive Index: 1.612
• PSA: 88.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas